Cas no 1267231-66-2 (1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1267231-66-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6569861
• PubChem ID: 65814166
• Update Time: 2025-05-27

1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid
• 1-[(4-ethylphenyl)methyl]cyclopropane-1-carboxylic acid
• AKOS015155242
• EN300-1845234
• 1267231-66-2

• Inchi： 1S/C13H16O2/c1-2-10-3-5-11(6-4-10)9-13(7-8-13)12(14)15/h3-6H,2,7-9H2,1H3,(H,14,15)
• InChI Key： SKLSQALZEHMVPG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(CC)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1267231-66-2)

1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1267231-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclopropane ring fused with a carboxylic acid group and an ethylphenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for cyclopropane-containing compounds like 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid has surged, driven by their role in developing novel therapeutics. A growing trend in AI-driven drug design has further highlighted the importance of such molecules, as computational models predict their binding affinities with high accuracy. Additionally, the compound’s structural rigidity and metabolic stability make it a promising candidate for optimizing pharmacokinetic properties in lead compounds.

The synthesis of 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing challenges like ring strain and steric hindrance. These innovations align with the broader industry shift toward green chemistry and sustainable manufacturing practices.

From an analytical perspective, characterizing CAS No. 1267231-66-2 requires sophisticated tools like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, critical for regulatory compliance and quality control in pharmaceutical applications. The compound’s logP and pKa values are also frequently analyzed to assess its solubility and ionization behavior under physiological conditions.

Beyond pharmaceuticals, 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid has potential uses in material science, particularly in designing polymeric coatings and adhesives with enhanced thermal stability. Its aromatic-cyclopropane hybrid structure contributes to unique electronic properties, making it a subject of interest in organic electronics and semiconductor research.

As the scientific community continues to explore small-molecule modulators, CAS No. 1267231-66-2 remains a focal point for interdisciplinary studies. Its compatibility with high-throughput screening platforms and fragment-based drug discovery approaches underscores its relevance in modern medicinal chemistry. Future research may delve into its structure-activity relationships (SAR) to unlock new therapeutic avenues.

In summary, 1-(4-ethylphenyl)methylcyclopropane-1-carboxylic acid exemplifies the intersection of chemical innovation and biomedical application. Its adaptability across industries and alignment with cutting-edge technologies position it as a compound of enduring scientific and commercial value.